![molecular formula C27H33ClN4O3S2 B2561256 N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide hydrochloride CAS No. 1215730-68-9](/img/structure/B2561256.png)
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide hydrochloride
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Description
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C27H33ClN4O3S2 and its molecular weight is 561.16. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A variety of research focuses on the synthesis and characterization of heterocyclic compounds related to N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide hydrochloride. Studies include the development of novel heterocyclic compounds with potential biological activities. These efforts aim to explore their synthesis routes, structural characterization, and potential as precursors for further chemical modifications (Patel & Patel, 2015), (Youssef, Azab, & Youssef, 2012).
Biological Activities
Several studies have been carried out to evaluate the biological activities of compounds structurally related to this compound. This research includes examining their antimicrobial, antifungal, antimalarial, and antipsychotic potentials. These studies contribute to understanding the therapeutic potential of such compounds and guiding further drug development efforts (Norman et al., 1996), (Fahim & Ismael, 2021).
Anticonvulsant and Anticancer Properties
Investigations into the anticonvulsant and anticancer properties of derivatives of this compound have also been conducted. These studies are aimed at identifying potential therapeutic applications of these compounds in treating epilepsy and cancer. The research findings suggest that some derivatives exhibit significant biological activities, underscoring the importance of such compounds in medicinal chemistry and drug discovery (Paronikyan et al., 2002), (Soliman et al., 2020).
Properties
IUPAC Name |
N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N4O3S2.ClH/c1-2-22-10-6-7-16-31(22)36(33,34)23-13-11-21(12-14-23)26(32)29-27-28-24-15-17-30(19-25(24)35-27)18-20-8-4-3-5-9-20;/h3-5,8-9,11-14,22H,2,6-7,10,15-19H2,1H3,(H,28,29,32);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKYHGUALSVDHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CN(CC4)CC5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H33ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
561.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.